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Compound of Interest

Compound Name: ONX-0914 TFA

cat. No.: B10824678

ONX-0914 TFA Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with ONX-
0914 TFA. Here you will find information on solubility, solution preparation, and best practices
for experimental use.

Troubleshooting Guide: Solubility Issues

Researchers may occasionally encounter challenges with the solubility of ONX-0914 TFA. This
guide addresses common problems and provides practical solutions.

Problem 1: ONX-0914 TFA is not dissolving or is precipitating out of solution.

o Possible Cause: Incorrect solvent selection, low-quality or old solvent, or insufficient
dissolution technique.

e Solution:

o Solvent Selection: Use high-purity, anhydrous DMSO for preparing stock solutions.[1][2]
ONX-0914 is also soluble in Ethanol.[3] It is insoluble in water.[3]

o Solvent Quality: Use fresh, high-quality DMSO. Moisture-absorbing DMSO can
significantly reduce the solubility of ONX-0914.[1][2]
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o Dissolution Technique: To aid dissolution, warm the solution at 37°C for 10 minutes and/or
use an ultrasonic bath.[3] Sonication is also recommended for preparing in vivo
formulations.[4]

Problem 2: Inconsistent results in in vitro assays.

e Possible Cause: Compound precipitation in agueous media or degradation of the stock
solution.

e Solution:

o Prevent Precipitation: When diluting the DMSO stock solution into aqueous buffers for cell-
based assays, ensure the final DMSO concentration is kept low to prevent precipitation.

o Storage: Store stock solutions properly to maintain stability. Aliquot the stock solution to
avoid repeated freeze-thaw cycles.[5] Stock solutions in DMSO can be stored at -20°C for
up to one month or -80°C for up to six months.[2][5] It is recommended to use freshly

prepared solutions.[3]

Quantitative Solubility Data

The following table summarizes the solubility of ONX-0914 in common laboratory solvents.
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Solvent Concentration Remarks Source
DMSO >10 mM - [3]
DMSO >29.03 mg/mL - [3]

Use newly opened,
> 35 mg/mL (60.28

DMSO M) hygroscopic DMSO [2]
m
for best results.
Sonication is
DMSO 50 mg/mL (86.11 mM) [4]
recommended.

Use fresh DMSO as
100 mg/mL (172.21

DMSO moisture can reduce [1]
mM) .
solubility.
Ethanol =69 mg/mL - [3]
Water Insoluble - [3]

Frequently Asked Questions (FAQS)

Q1: How should I prepare a stock solution of ONX-0914 TFA for in vitro experiments?

Al: To prepare a high-concentration stock solution, dissolve ONX-0914 TFA in fresh,
anhydrous DMSO.[1][2] For example, to prepare a 10 mM stock solution, you can dissolve the
appropriate mass of ONX-0914 TFA in the calculated volume of DMSO. The following workflow
outlines the general procedure.
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/Preparation of ONX-0914 TFA Stock Solutior?

Weigh ONX-0914 TFA powder

Add fresh, anhydrous DMSO
to the desired concentration
(e.g., 10 mM)

l

Aid dissolution by warming
to 37°C and/or using
an ultrasonic bath

Aliquot the stock solution
into single-use vials

Store at -20°C (1 month)
or -80°C (6 months)

Click to download full resolution via product page

Workflow for preparing ONX-0914 TFA stock solution.

Q2: What is the recommended procedure for preparing ONX-0914 TFA for in vivo studies?

A2: For in vivo administration, ONX-0914 TFA is typically formulated in a vehicle containing
DMSO and other co-solvents. A common formulation consists of a sequential addition of
solvents. For example, a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline
can be used.[4] It is crucial to ensure the solution is clear after adding each solvent before
proceeding to the next.[4]
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In Vivo Formulation Protocol

Prepare a concentrated stock
solution in DMSO

Add PEG300 to the
DMSO stock and mix well

Add Tween 80 and
mix until clear

Add saline to the
final volume and mix

Use the final formulation
immediately

~N

Click to download full resolution via product page

Sequential solvent addition for in vivo formulation.

Another suggested in vivo formulation involves 10% DMSO and 90% corn oil.[1] The choice of

Q3: How does ONX-0914 TFA function as a proteasome inhibitor?

formulation will depend on the specific experimental requirements and route of administration.

A3: ONX-0914 is a selective inhibitor of the immunoproteasome, a specialized form of the

proteasome found in hematopoietic cells.[6] It primarily targets the LMP7 (low-molecular mass
polypeptide-7), which is the chymotrypsin-like subunit of the immunoproteasome.[2][5] By
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inhibiting LMP7, ONX-0914 can block the production of pro-inflammatory cytokines and
attenuate disease progression in models of autoimmune diseases like arthritis.[3][5][6]

ONX-0914 Mechanism of Action

Inhibit e s Pro-inflammatory Red Inflammatory Response
ONX-0914 TFA WIS (LMP$ subunit) UPpTesses Cytokine Production e & Autoimmune Disease
(e.g., IL-23, TNF-a, IL-6) Progression
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Simplified signaling pathway of ONX-0914 TFA.

Q4: Are there any special handling or storage recommendations for ONX-0914 TFA?

A4: Yes, proper handling and storage are crucial for maintaining the stability and activity of
ONX-0914 TFA.

e Solid Form: Store the powder at -20°C for up to 3 years.[2]

e Stock Solutions: As mentioned, store DMSO stock solutions in aliquots at -20°C for short-
term (1 month) or -80°C for long-term (6 months) storage.[2][5]

» Working Solutions: It is recommended to prepare working solutions for in vivo experiments
fresh on the day of use.[7]

o General Tip: Avoid repeated freeze-thaw cycles of stock solutions as this can lead to
degradation of the compound.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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